Cas no 181300-38-9 (Methyl 1-amino-4-methylcyclohexane-1-carboxylate)

Methyl 1-amino-4-methylcyclohexane-1-carboxylate is a cyclohexane derivative featuring both amino and ester functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical applications. The compound’s rigid cyclohexane backbone, combined with the steric and electronic effects of the methyl and amino substituents, enhances its utility in stereoselective reactions and chiral synthesis. Its ester group allows for further functionalization, while the amino group provides a handle for derivatization or coordination chemistry. This compound is particularly valuable in the development of bioactive molecules, agrochemicals, and fine chemicals, where its structural features contribute to tailored reactivity and selectivity.

Methyl 1-amino-4-methylcyclohexane-1-carboxylate structure

181300-38-9 structure

Product Name:Methyl 1-amino-4-methylcyclohexane-1-carboxylate

CAS No:181300-38-9

MF:C₉H₁₇NO₂

MW:171.2368

MDL:MFCD11212041

CID:4741498

Update Time:2026-02-25

Methyl 1-amino-4-methylcyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 1-amino-4-methylcyclohexane-1-carboxylate
- NE40026
- methyl 1-amino-4-methylcyclohexanecarboxylate
- rel-methyl (1r,4r)-1-amino-4-methylcyclohexane-1-carboxylate, trans
- Methyl 1-amino-4-methylcyclohexane-1-carboxylate
- MDL： MFCD11212041
- Inchi： 1S/C9H17NO2/c1-7-3-5-9(10,6-4-7)8(11)12-2/h7H,3-6,10H2,1-2H3
- InChI Key： QXRALRQVSKYBDB-UHFFFAOYSA-N
- SMILES： O(C([H])([H])[H])C(C1(C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])C1([H])[H])N([H])[H])=O

Computed Properties

Exact Mass: 171.125929g/mol
Monoisotopic Mass: 171.125929g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 171
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.3
Molecular Weight: 171.24g/mol
XLogP3: 1.1

Methyl 1-amino-4-methylcyclohexane-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB521479-1 g	Methyl 1-amino-4-methylcyclohexanecarboxylate	181300-38-9		1g	€660.20	2022-07-29
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	Y21795-1g	Methyl 1-amino-4-methylcyclohexane-1-carboxylate	181300-38-9	95%	1g	¥5929.0	2023-09-05
TRC	M356463-10mg	trans,rel-Methyl (1R,4R)-1-Amino-4-methylcyclohexane-1-carboxylate	181300-38-9		10mg	$ 50.00	2022-06-03
TRC	M356463-50mg	trans,rel-Methyl (1R,4R)-1-Amino-4-methylcyclohexane-1-carboxylate	181300-38-9		50mg	$ 185.00	2022-06-03
TRC	M356463-100mg	trans,rel-Methyl (1R,4R)-1-Amino-4-methylcyclohexane-1-carboxylate	181300-38-9		100mg	$ 295.00	2022-06-03
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Enamine	EN300-44934-0.05g	methyl 1-amino-4-methylcyclohexane-1-carboxylate	181300-38-9		0.05g	$515.0	2023-02-10
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